Cas no 2229582-01-6 (1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229582-01-6
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5815166
• PubChem ID: 165972009
• Update Time: 2025-06-26

1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine
• 1-[1-(5-fluoropyridin-3-yl)cyclopropyl]ethan-1-amine
• EN300-1804957
• 2229582-01-6

• Inchi： 1S/C10H13FN2/c1-7(12)10(2-3-10)8-4-9(11)6-13-5-8/h4-7H,2-3,12H2,1H3
• InChI Key： SYMVMRYCNPKPMZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine

1-1-(5-Fluoropyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2229582-01-6)

The compound 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine, identified by the CAS number 2229582-01-6, is a novel chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a cyclopropane ring fused with an ethanamine group, which is further substituted with a 5-fluoropyridinyl moiety. This combination of functional groups contributes to its distinctive chemical properties and bioavailability.

Recent studies have highlighted the importance of cyclopropylamine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the 5-fluoropyridinyl group in this compound adds electronic diversity, enhancing its ability to interact with biological targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable candidate for further exploration in oncology and other disease areas.

The synthesis of 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine involves a multi-step process, including the formation of the cyclopropane ring and subsequent substitution reactions. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the pyridinyl-cyclopropane linkage. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule, which is crucial for its biological activity.

In terms of pharmacokinetics, this compound has shown favorable absorption and distribution properties in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential for targeting intracellular therapeutic pathways. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile, which is a critical factor for its consideration as a drug candidate.

The application of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the binding modes of this compound with its target proteins. These studies have revealed that the cyclopropane ring plays a pivotal role in stabilizing interactions within the active site of kinases. Furthermore, the fluorine atom on the pyridine ring contributes to both hydrophobic and hydrogen bonding interactions, enhancing selectivity.

Recent advancements in medicinal chemistry have also explored analogs of this compound to optimize its pharmacokinetic and pharmacodynamic properties. For instance, substituting the fluorine atom with other halogens or electron-withdrawing groups has been investigated to improve potency and reduce off-target effects. These efforts underscore the versatility of this chemical scaffold and its adaptability to various therapeutic needs.

In conclusion, 1-1-(5-fluoropyridin-3-yl)cyclopropylethan-1-amine represents a promising lead compound in drug discovery. Its unique structure, combined with favorable biological properties, positions it as a strong candidate for further development in treating diseases such as cancer and inflammatory disorders. Continued research into its mechanism of action, optimization strategies, and clinical potential will undoubtedly shed more light on its therapeutic value.